Cas no 1805475-11-9 (3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-acetonitrile)

• Product Name: 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-acetonitrile
• CAS No: 1805475-11-9
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 4883956
• Update Time: 2025-11-01

3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-acetonitrile

• Inchi： 1S/C8H4F3N3O2/c9-4-3-13-5(1-2-12)6(8(10)11)7(4)14(15)16/h3,8H,1H2
• InChI Key： NNDASOHKNZUJGN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=CN=C1CC#N)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.1
• Topological Polar Surface Area: 82.5

Additional information on 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-acetonitrile

Introduction to 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-acetonitrile (CAS No. 1805475-11-9)

3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-acetonitrile, a compound with the CAS number 1805475-11-9, is a highly specialized molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a fluorine atom, and a nitro group, all of which contribute to its distinct chemical properties and potential biological activities.

The difluoromethyl group is known for its ability to enhance the metabolic stability and lipophilicity of molecules, making it a valuable functional group in drug design. The presence of this group in 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-acetonitrile suggests that the compound may exhibit improved pharmacokinetic properties compared to similar molecules without this substitution. Additionally, the fluorine atom can influence the electronic properties of the molecule, potentially affecting its binding affinity to biological targets.

The nitro group in 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-acetonitrile is a potent electron-withdrawing group that can significantly impact the reactivity and stability of the molecule. In medicinal chemistry, nitro groups are often used to enhance the potency of drugs by modulating their interactions with target proteins. The combination of these functional groups in a single molecule makes 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-acetonitrile a promising candidate for various therapeutic applications.

Recent studies have explored the potential applications of 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-acetonitrile in the treatment of various diseases. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary studies have shown that this compound can effectively inhibit certain kinases, which are key enzymes in signal transduction pathways implicated in cancer and inflammatory diseases. This inhibition could lead to reduced cell proliferation and inflammation, making 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-acetonitrile a potential therapeutic agent for these conditions.

In addition to its enzymatic inhibition properties, 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-acetonitrile has also been investigated for its antimicrobial activity. The unique combination of functional groups in this molecule may confer it with broad-spectrum antimicrobial properties, making it a candidate for developing new antibiotics or antiviral agents. This is particularly relevant given the growing concern over antibiotic resistance and the need for novel therapeutic strategies.

The synthesis of 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-acetonitrile has been optimized using modern synthetic methods, ensuring high yields and purity. These methods typically involve multi-step reactions that carefully control the introduction and manipulation of functional groups to achieve the desired molecular structure. The ability to synthesize this compound efficiently is crucial for its further development and potential commercialization as a pharmaceutical product.

Preclinical studies have demonstrated that 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-acetonitrile exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and organs without causing significant adverse effects. Further clinical trials are needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-acetonitrile (CAS No. 1805475-11-9) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.